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Compound of Interest

Compound Name: (2-Chloropyridin-3-yl)acetonitrile

Cat. No.: B174756 Get Quote

This technical guide provides a comprehensive overview of the material safety data for (2-
Chloropyridin-3-yl)acetonitrile (CAS No. 101012-32-2), intended for researchers, scientists,

and professionals in drug development. The information is compiled from available safety data

sheets of the compound and structurally related chemicals.

Chemical and Physical Properties
(2-Chloropyridin-3-yl)acetonitrile is an intermediate used in chemical synthesis.[1] The

following table summarizes its key physical and chemical properties.
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Property Value Source

CAS Number 101012-32-2 [1][2]

Molecular Formula C₇H₅ClN₂ [1][2]

Molecular Weight 152.58 g/mol [1][2]

Boiling Point 294.1°C at 760 mmHg [3]

Flash Point 131.7°C [3]

Density 1.262 g/cm³ [3]

Refractive Index 1.553 [3]

Purity Typically ≥97% or 98% [1][2]

Storage
Inert atmosphere, 2-8°C or

room temperature
[2][4]

Hazard Identification and Toxicological Data
While a complete toxicological profile for (2-Chloropyridin-3-yl)acetonitrile is not readily

available, data from structurally similar compounds, such as acetonitrile and other

chloropyridine derivatives, suggest that it should be handled with caution. Acetonitrile, a related

compound, is known to be toxic and can be fatal if swallowed, inhaled, or in contact with skin.

[5] It can be metabolized to cyanide in the body, leading to symptoms of cyanide poisoning

which may be delayed.[5]

Note: The following toxicological data is for related compounds and should be used as a

reference for assessing the potential hazards of (2-Chloropyridin-3-yl)acetonitrile.
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Hazard Data for Related Compounds

Acute Toxicity
Acetonitrile: Harmful if swallowed, in contact

with skin, or if inhaled.

Skin Irritation Acetonitrile can cause skin irritation.[5]

Eye Irritation Acetonitrile can cause serious eye irritation.

Signs and Symptoms of Exposure

For Acetonitrile: Headache, dizziness, nausea,

weakness, chest tightness, and in severe cases,

convulsions and loss of consciousness.[5][6]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited for related compounds are not

available in the provided safety data sheets.

Safe Handling and Emergency Procedures
Given the potential hazards, stringent safety protocols should be followed when handling (2-
Chloropyridin-3-yl)acetonitrile.

Personal Protective Equipment (PPE) and Handling
Ventilation: Handle in a well-ventilated area, preferably under a chemical fume hood.[7]

Eye Protection: Wear tightly fitting safety goggles.[7]

Skin Protection: Wear protective gloves and a lab coat.[7]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[7]

Hygiene: Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from heat, sparks, and open flames.
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Spills and Leaks
Evacuate the area and ensure adequate ventilation.[7]

Remove all sources of ignition.[7]

Contain the spill using an inert absorbent material.[6]

Collect and place in a suitable container for disposal.[7]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[7]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Signaling Pathways and Experimental Workflows
Information on signaling pathways involving (2-Chloropyridin-3-yl)acetonitrile is not available

in the context of material safety data. The following diagram illustrates a general workflow for

the safe handling of this chemical.
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Safe Handling Workflow for (2-Chloropyridin-3-yl)acetonitrile
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Caption: General workflow for the safe handling of (2-Chloropyridin-3-yl)acetonitrile.
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Disposal Considerations
Dispose of (2-Chloropyridin-3-yl)acetonitrile and its containers in accordance with local,

regional, and national regulations. Do not allow the chemical to enter drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b174756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

